2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide

• IUPAC Name: 2-oxo-1,3-dihydrobenzimidazole-5-sulfonamide
• InChI: InChI=1S/C7H7N3O3S/c8-14(12,13)4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,(H2,8,12,13)(H2,9,10,11)
• InChI Key: YHLDMCWKIATRTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)N)NC(=O)N2
• Molecular Formula: C7H7N3O3S
• Molecular Weight: 213.22 g/mol
• CAS RN: 2360-16-9

Description

“2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide” is a chemical compound. It is related to other compounds such as “2-Oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carbaldehyde” which can be prepared as inhibitors of nucleases useful in treatment and prophylaxis of diseases.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, “1,3-Dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxamide” was synthesized by acyl coupling of 2-aminobenzophenones with α-(benzotriazol-1-yl)-N-acylglycines followed by displacement of the benzotriazole ring with ammonia and cyclization of the resulting monoacyl aminals.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques such as X-ray diffraction. The structure of “1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid” has been reported, with a molecular weight of 206.2.

Scientific Research Applications

Synthesis of Sulfonamides

The compound 2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide and its derivatives can be synthesized through various chemical reactions. For instance, 1,3-benzothiazol-2(3H)-one and its derivatives react with chlorosulfonic acid to yield corresponding 2-oxo-2,3-dihydro-1,3-benzothiazole sulfonyl chlorides, which further react with water, alcohols, and amines to form sulfonic acids, esters, and amides (Dushamov et al., 2020). Additionally, 6-sulfamoylsaccharin (3-oxo-2,3-dihydro-1,2-benzo-thiazole-6-sulfonamide 1,1-dioxide) is prepared and studied for its reactivity in direct alkylation, occurring regioselectively at the isothiazoline ring nitrogen atom (Ivanova et al., 2012).

Reactivity Studies

Benzothiazole-2-sulfonamides show reactivity with hydroxylamine in aqueous solutions, leading to the formation of 2-hydroxybenzothiazole, sulfur dioxide, and the corresponding amine. This reaction, mild in its conditions, can serve as a deprotection method for benzothiazole-2-sulfonyl-protected amino acids (Kamps, Belle, & Mecinović, 2013).

Biological Applications

Enzyme Inhibition Studies

A series of benzo[d]thiazole sulfonamides has been synthesized to investigate the inhibition of various human carbonic anhydrase isoforms. Notably, compounds with specific substitutions on the heterocyclic ring led to potent inhibitors against cytosolic and transmembrane, tumor-associated carbonic anhydrase isoforms (Abdoli et al., 2017).

Antimicrobial and Antioxidant Activities

Pyrazole-based sulfonamide derivatives have demonstrated significant antimicrobial and antioxidant activities, with certain compounds showing promising activity against specific bacterial and fungal strains (Badgujar, More, & Meshram, 2018). Additionally, new sulfonamides synthesized from Ampyrone showed notable in vitro antimicrobial activities against selected bacterial and fungal strains, alongside considerable free radical scavenging activity (Ghomashi et al., 2022).